4-(Trifluoromethyl)pyridine-2-sulfonic acid amide

Specification

• CAS No.: 1252046-10-8
• Molecular Formula: C6H5F3N2O2S
• Molecular Weight: 226.18 g/mol
• IUPAC Name: 4-(trifluoromethyl)pyridine-2-sulfonamide
• Standard InChI: InChI=1S/C6H5F3N2O2S/c7-6(8,9)4-1-2-11-5(3-4)14(10,12)13/h1-3H,(H2,10,12,13)
• Standard InChI Key: ZZICHEFVTIEEDG-UHFFFAOYSA-N
• SMILES: C1=CN=C(C=C1C(F)(F)F)S(=O)(=O)N
• Canonical SMILES: C1=CN=C(C=C1C(F)(F)F)S(=O)(=O)N

Introduction

4-(Trifluoromethyl)pyridine-2-sulfonic acid amide, also known as 4-(trifluoromethyl)pyridine-2-sulfonamide, is a chemical compound with the molecular formula C₆H₅F₃N₂O₂S and a molecular weight of 226.18 g/mol. This compound is identified by its CAS number, 1252046-10-8, and is available in high purity forms, typically ≥97%.

Synthesis and Applications

While specific synthesis details for 4-(Trifluoromethyl)pyridine-2-sulfonic acid amide are not widely documented, it is generally synthesized through reactions involving pyridine derivatives and sulfonating agents. This compound can serve as an intermediate in the synthesis of more complex molecules, particularly those with pharmacological interest due to the presence of the trifluoromethyl group, which is known to enhance bioavailability and stability in drugs.

Availability and Suppliers

4-(Trifluoromethyl)pyridine-2-sulfonic acid amide is available from various chemical suppliers, such as Avantor and Matrix Scientific, often in quantities of 500 mg with a purity of ≥97%. The compound is identified by its CAS number, 1252046-10-8, and can be purchased through scientific suppliers like VWR International.